Cas no 1805969-71-4 (Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805969-71-4
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4848668
• Update Time: 2025-07-20

Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-7(16)4-5-3-6(10(13)14)9(12)15-8(5)11/h3,10H,2,4H2,1H3
• InChI Key： FYVUCHHUUGSGEZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)F)=C(N=1)Br)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate

Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805969-71-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1805969-71-4, is a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including bromine and difluoromethyl substituents, endows this compound with distinct chemical properties that are highly advantageous for medicinal chemistry applications.

The molecular structure of Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate consists of a pyridine core substituted with bromine atoms at the 2 and 6 positions, a difluoromethyl group at the 3 position, and an acetic ester moiety at the 5 position. This arrangement creates a versatile scaffold that can be modified through various chemical reactions, making it a preferred choice for drug discovery and development programs. The bromine atoms, in particular, serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The structural features of Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate align well with the requirements for such compounds. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the brominated pyridine core provides opportunities for further derivatization to achieve desired pharmacological properties. These attributes have made this compound a focal point in several research endeavors aimed at identifying next-generation drugs.

One of the most compelling aspects of Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate is its utility in generating structurally diverse libraries for high-throughput screening (HTS). Pharmaceutical companies and academic institutions have leveraged this intermediate to synthesize large collections of analogs with varying substituents. Such libraries are instrumental in identifying lead compounds that exhibit promising biological activity. The ability to rapidly modify the pyridine core while maintaining key pharmacophoric elements has streamlined the process of hit identification and optimization.

The synthesis of Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of a pyridine derivative followed by selective introduction of the difluoromethyl group and finally the acetylation step to install the ester functionality. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and scalability. These innovations have not only enhanced the accessibility of this compound but also paved the way for more efficient synthetic routes.

Recent studies have highlighted the potential of Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. By incorporating this compound into drug candidates, researchers have been able to develop molecules with improved selectivity and potency against specific kinases. The brominated pyridine core allows for precise tuning of electronic properties, which is essential for optimizing binding interactions within the enzyme active site.

The versatility of Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate extends beyond kinase inhibition. Its structural motif has also been explored in the development of antimicrobial agents. The combination of bromine and difluoromethyl groups imparts unique physicochemical properties that can contribute to enhanced efficacy against resistant bacterial strains. Furthermore, its role in designing antiviral compounds has not been overlooked, as pyridine derivatives continue to be investigated for their potential in inhibiting viral replication.

In conclusion, Ethyl 2,6-dibromo-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805969-71-4) represents a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features enable diverse functionalization strategies, making it indispensable for drug discovery efforts targeting various therapeutic areas. As research progresses, the continued exploration of this compound is expected to yield novel bioactive molecules that address unmet medical needs. The advancements in synthetic methodologies further underscore its importance as a valuable tool in modern medicinal chemistry.